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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

cat. No.: B073498

An In-depth Technical Guide on the Density of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical guide provides a comprehensive overview of the density of 1,1,3,3,5,5-
hexamethyltrisiloxane, a versatile siloxane compound. The document is intended for
researchers, scientists, and professionals in drug development and other relevant industries
who require precise data and methodologies for the characterization of this compound.

Quantitative Data on Density

The density of 1,1,3,3,5,5-hexamethyltrisiloxane has been reported in the literature, with
slight variations between sources. The data is summarized in the table below for easy

comparison.

Density Value Temperature Source
Sigma-Aldrich[1][2],

0.822 g/mL 25°C )
ChemicalBook][3]

0.8222 g/mL Not Specified Gelest, Inc.[4]

0.83 g/mL Not Specified Chem-Impex[5]

0.822 Not Specified Fisher Scientific[6]

Note: The temperature dependence of the density for 1,1,3,3,5,5-hexamethyltrisiloxane is not
extensively detailed in the provided search results. For high-precision applications, it is
recommended to measure the density at the specific temperature of interest.
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Experimental Protocols for Density Measurement

The determination of the density of liquids like 1,1,3,3,5,5-hexamethyltrisiloxane is commonly
performed using digital density meters that operate based on the oscillating U-tube principle.
Standardized methods such as ASTM D4052 and ISO 12185 provide detailed protocols for
such measurements.

Principle of the Oscillating U-tube Method

This method involves introducing a small volume of the liquid sample (typically 1-2 mL) into a
U-shaped tube, which is then electronically excited to oscillate at its natural frequency.[7][8]
The frequency of oscillation is influenced by the mass of the sample in the tube. By measuring
the change in the oscillation frequency and using calibration data from substances with known
densities (like air and water), the density of the sample can be accurately determined.[7]
Modern instruments often incorporate temperature control to ensure precise and reproducible
measurements at a specified temperature.

General Experimental Protocol (based on ASTM D4052
and ISO 12185)

» Calibration: The instrument must be calibrated using at least two standards of known density.
Typically, dry air and ultrapure water are used. The calibration should be verified regularly.

o Sample Preparation: Ensure the 1,1,3,3,5,5-hexamethyltrisiloxane sample is
homogeneous and free of any air bubbles.

o Temperature Equilibration: The sample cell of the density meter is maintained at a constant,
specified temperature (e.g., 25 °C).[8]

o Sample Injection: A small volume of the sample is carefully introduced into the oscillating U-
tube, either manually with a syringe or using an automated injection system.[7][9] Care must
be taken to avoid the introduction of air bubbles.

o Measurement: The instrument measures the oscillation period of the U-tube containing the
sample. This measurement is then automatically converted to a density value based on the
instrument's calibration.
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o Cleaning: After each measurement, the U-tube must be thoroughly cleaned with appropriate
solvents and dried completely to prevent cross-contamination.

This method is applicable to liquids with a wide range of viscosities and is known for its high
precision and small sample volume requirement.[7][10]

Visualizations
Experimental Workflow for Density Measurement

The following diagram illustrates the general workflow for determining the density of a liquid
sample using the oscillating U-tube method.
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Caption: Workflow for density determination using the oscillating U-tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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